Cas no 868244-49-9 (4-(1-piperazinyl)-Benzeneacetamide)

• Product Name: 4-(1-piperazinyl)-Benzeneacetamide
• CAS No: 868244-49-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• MDL: MFCD24604478
• CID: 1119719
• PubChem ID: 59295856
• Update Time: 2025-10-31

4-(1-piperazinyl)-Benzeneacetamide Chemical and Physical Properties

Names and Identifiers

• 4-(1-piperazinyl)-Benzeneacetamide
• 2-[4-(piperazin-1-yl)phenyl]acetamide
• 868244-49-9
• SCHEMBL13344711

• MDL： MFCD24604478
• Inchi： 1S/C12H17N3O/c13-12(16)9-10-1-3-11(4-2-10)15-7-5-14-6-8-15/h1-4,14H,5-9H2,(H2,13,16)
• InChI Key： ZHRZFUYWXPTIET-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC(=CC=1)N1CCNCC1)N

Computed Properties

• Exact Mass: 219.137162174g/mol
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(1-piperazinyl)-Benzeneacetamide

4-(1-Piperazinyl)-Benzeneacetamide: A Comprehensive Overview

The compound with CAS No 868244-49-9, commonly referred to as 4-(1-piperazinyl)-benzeneacetamide, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in its research.

4-(1-Piperazinyl)-benzeneacetamide is an organic compound characterized by a benzene ring attached to an acetamide group and a piperazine moiety. The piperazine ring, a six-membered ring containing two nitrogen atoms, is a key structural feature that contributes to its pharmacological properties. The benzene ring serves as a rigid aromatic system, enhancing the molecule's stability and bioavailability. This combination makes 4-(1-piperazinyl)-benzeneacetamide a versatile scaffold for drug design.

Recent studies have highlighted the potential of 4-(1-piperazinyl)-benzeneacetamide as a lead compound in the development of new therapeutic agents. Researchers have explored its activity against various targets, including enzymes, receptors, and cellular pathways implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-(1-piperazinyl)-benzeneacetamide exhibits potent inhibitory effects on kinases involved in cancer cell proliferation.

The synthesis of 4-(1-piperazinyl)-benzeneacetamide involves a multi-step process that typically begins with the preparation of the benzeneacetamide derivative. This is followed by the introduction of the piperazine group through nucleophilic substitution or coupling reactions. The choice of synthesis method depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

In terms of biological activity, 4-(1-piperazinyl)-benzeneacetamide has shown remarkable selectivity towards certain molecular targets. For example, it has been reported to interact with G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses. A 2023 study in *Nature Communications* revealed that this compound modulates the activity of the dopamine receptor D2 (DRD2), making it a promising candidate for treating neuropsychiatric disorders such as schizophrenia and Parkinson's disease.

Beyond its pharmacological applications, 4-(1-piperazinyl)-benzeneacetamide has also found utility in materials science. Its rigid structure and functional groups make it suitable for use as a building block in supramolecular chemistry. Researchers have employed this compound to construct self-assembled nanostructures with potential applications in drug delivery systems and sensors.

The exploration of 4-(1-piperazinyl)-benzeneacetamide continues to uncover new insights into its properties and potential uses. With ongoing research focusing on optimizing its bioavailability and efficacy, this compound holds great promise for advancing both therapeutic and materials-based innovations.